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Quantitative Comparison of Key Properties

The table below summarizes core quantitative data for easy comparison, highlighting differences in thermal

behavior and oxidative power.

Property
Barium Chlorate
(Ba(ClO₃)₂)

Potassium Chlorate (KClO₃)

Molecular Weight 304.23 g/mol (anhydrous)
[1]

122.55 g/mol [2]

Oxygen Content
(mass%)

31.55% [3] 39.17% [3]

Melting Point ~413.9°C (decomposes) [1] 356°C [2] [4]

Onset of Rapid
Decomposition

Not explicitly found 472°C [4]

Heat of Formation
(ΔHf)

-184.4 kcal/mol [3] -95.1 kcal/mol [3]

Heat of
Decomposition

-28.0 kcal/mol [3] -10.6 kcal/mol [3]
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Property
Barium Chlorate
(Ba(ClO₃)₂)

Potassium Chlorate (KClO₃)

Impact Sensitivity Explodes from strong

impact [1]

Extremely shock/friction sensitive in mixtures

with fuels [2]

Primary Stability
Concern

Can self-ignite when wet;

impact sensitive [1]

Very powerful oxidizer; unstable with sulfur,

phosphorus, and organic compounds [2]

Thermal Decomposition Pathways

The decomposition processes for these chlorates are critical to understanding their stability and reactivity.
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Comparative thermal decomposition pathways for barium and potassium chlorates.

Barium chlorate decomposes directly to barium chloride and oxygen upon heating [1]. Potassium chlorate

decomposition is more complex and pathway-dependent: it can decompose directly to potassium chloride

and oxygen in the presence of a catalyst like manganese(IV) dioxide, or it can form potassium perchlorate as

an intermediate without a catalyst [2].
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Experimental Insights and Methodologies

While a full, step-by-step protocol for a direct stability comparison is not available, published research

describes relevant experimental approaches.

Thermal Analysis of KClO₃ and Composites

One study used a combination of Thermogravimetric Analysis (TG) and Differential Scanning

Calorimetry (DSC) to investigate the thermal decomposition of potassium chlorate and its composite with

the explosive RDX [4].

Procedure: The sample is heated at a controlled rate in the analyzer. TG measures mass change,

identifying decomposition onset temperatures. DSC measures heat flow, identifying whether the
process is endothermic or exothermic and quantifying energy release [4].

Key Findings: Pure potassium chlorate melts at 356°C with an endothermic event. Its rapid
exothermic decomposition begins at 472°C. For a KClO₃-RDX composite, decomposition began at

209.9°C with a significant energy release of 1887 J/g [4].

Synthesis and Stability Observations for Ba(ClO₃)₂

Information on barium chlorate highlights stability concerns and synthesis methods that imply its reactive

nature.

Stability Note: Barium chlorate is reported to be more stable than potassium chlorate in terms
of heat of formation from the elements. However, its decomposition releases more heat, which can

more easily create a runaway reaction [3].
Safety Observation: There is a documented report of a pyrotechnic mixture containing barium
chlorate self-igniting while wet and drying in the sun [1].

Key Technical Conclusions

For a researcher or scientist, the core distinctions are:

Energetics: Barium chlorate releases significantly more energy upon decomposition than potassium

chlorate, making its reactions more vigorous [3].
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Thermal Trigger: Potassium chlorate has a distinct melting point before decomposition, whereas

barium chlorate decomposes at its melting point [1] [4].
Compatibility: Both are dangerous, but potassium chlorate is notoriously unstable when mixed with

common fuels like sulfur or phosphorus [2]. Barium chlorate is impact-sensitive and can be unstable
in the presence of water in some mixtures [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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